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Compound of Interest

Compound Name: C.I. Acid Yellow 42

Cat. No.: B15597536

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Yellow 42
in various solvents. The information is compiled from available technical data to assist
researchers in its application.

Introduction

C.l. Acid Yellow 42 is an acid dye characterized by its bright yellow powder form.[1][2][3] Its
solubility in different solvent systems is a critical parameter for its application in various
industrial and research settings, including textile dyeing and the preparation of solutions for
analytical studies.[1][2] This guide details the known quantitative and qualitative solubility data
and provides a general experimental protocol for its determination.

Physicochemical Properties

C.l. Name: Acid Yellow 42

C.l. Number: 22910

CAS Number: 6375-55-9

Molecular Formula: C32H24NsNa20sS2

Molecular Weight: 758.69 g/mol
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e Appearance: Bright yellow powder[1][2]

Solubility Data

The solubility of C.I. Acid Yellow 42 has been characterized in aqueous and organic solvents.
The following table summarizes the available quantitative and qualitative data.

Solent Quantitative Temperature Qualitative Appearance of
Solubility (°C) Description Solution

Water 17.27 g/L 20 Soluble Lemon Yellow

Ethanol Not Available - Soluble Lemon Yellow

Acetone Not Available - Slightly Soluble -

Note: The color of the aqueous solution of C.I. Acid Yellow 42 remains unchanged upon the
addition of concentrated hydrochloric acid or concentrated sodium hydroxide.[1][3] In
concentrated sulfuric acid, the dye is lemon yellow, and this color persists upon dilution.[1][3]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of C.I. Acid
Yellow 42 in a given solvent using the saturation shake-flask method coupled with UV-Vis
spectrophotometry. This method is widely applicable for colored compounds.

Materials and Equipment

e C.l. Acid Yellow 42

Solvent of interest (e.g., water, ethanol)

Analytical balance

Volumetric flasks

Mechanical shaker or magnetic stirrer

Centrifuge
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Spectrophotometer
Syringe filters (0.45 pum)

Pipettes

Procedure

Preparation of Supersaturated Solution: Add an excess amount of C.I. Acid Yellow 42 to a
known volume of the solvent in a sealed container. This ensures that the solution reaches
saturation.

Equilibration: Place the container in a mechanical shaker or on a magnetic stirrer and agitate
at a constant temperature for a predetermined period (e.g., 24-48 hours) to ensure
equilibrium is reached.

Phase Separation: After equilibration, allow the solution to stand to let the excess solid settle.
For a more complete separation, centrifuge the solution at a high speed.

Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant,
ensuring no solid particles are transferred. Filter the supernatant through a 0.45 pum syringe
filter. A precise dilution of the clear, saturated solution may be necessary to bring its
absorbance within the linear range of the spectrophotometer.

Spectrophotometric Analysis: Measure the absorbance of the diluted solution at the
wavelength of maximum absorbance (Amax) for C.I. Acid Yellow 42.

Quantification: Calculate the concentration of the dye in the saturated solution using a pre-
established calibration curve of known concentrations of C.l. Acid Yellow 42 versus their
absorbance. The solubility is then determined by accounting for the dilution factor.

Visual Representation of Experimental Workflow

The following diagram illustrates the experimental workflow for determining the solubility of C.I.
Acid Yellow 42.
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Caption: Experimental workflow for solubility determination.

Logical Relationship of Factors Affecting Solubility

The solubility of acid dyes like C.I. Acid Yellow 42 is influenced by several factors. The
diagram below illustrates these relationships.

Temperature pH of Solution Solvent Polarity Dye Purity

Solubility of
C.l. Acid Yellow 42

Click to download full resolution via product page

Caption: Factors influencing dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Solubility Profile of C.l. Acid Yellow
42]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597536#solubility-of-c-i-acid-yellow-42-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15597536#solubility-of-c-i-acid-yellow-42-in-different-solvents
https://www.benchchem.com/product/b15597536#solubility-of-c-i-acid-yellow-42-in-different-solvents
https://www.benchchem.com/product/b15597536#solubility-of-c-i-acid-yellow-42-in-different-solvents
https://www.benchchem.com/product/b15597536#solubility-of-c-i-acid-yellow-42-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15597536?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

